Cas no 860173-98-4 ((R)-1,4-Benzodioxan-2-Carboxypiperazine)

• Product Name: (R)-1,4-Benzodioxan-2-Carboxypiperazine
• CAS No: 860173-98-4
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD06796578
• CID: 718124
• PubChem ID: 689093
• Update Time: 2025-06-21

(R)-1,4-Benzodioxan-2-Carboxypiperazine Chemical and Physical Properties

Names and Identifiers

• Methanone,[(2R)-2,3-dihydro-1,4-benzodioxin-2-yl]-1-piperazinyl-
• (R)-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-2-YL)-PIPERAZIN-1-YL-METHANONE
• (R)-1,4-BENZODIOXAN-2-CARBOXYPIPERAZINE
• CS-0171461
• DTXSID80351047
• AKOS027327661
• (r)-(2,3-dihydrobenzo[1,4]dioxin-2-yl)-piperazin-1-yl-methanone
• A13362
• (R)-1,4-benzodioxan-2-carboxypiperazine, AldrichCPR
• (r)-(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)(piperazin-1-yl)methanone
• 860173-98-4
• [(3R)-2,3-dihydro-1,4-benzodioxin-3-yl]-piperazin-1-ylmethanone
• AS-37386
• MFCD06796578
• 1-[(2R)-2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBONYL]PIPERAZINE
• (R)-1,4-Benzodioxan-2-Carboxypiperazine

• MDL： MFCD06796578
• Inchi： 1S/C13H16N2O3/c16-13(15-7-5-14-6-8-15)12-9-17-10-3-1-2-4-11(10)18-12/h1-4,12,14H,5-9H2/t12-/m1/s1
• InChI Key： FLUPDJNTYCSBJZ-GFCCVEGCSA-N
• SMILES： O1C2C=CC=CC=2OC[C@@H]1C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid

(R)-1,4-Benzodioxan-2-Carboxypiperazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on (R)-1,4-Benzodioxan-2-Carboxypiperazine

Compound CAS No 860173-98-4: (R)-1,4-Benzodioxan-2-Carboxypiperazine

The compound with CAS No 860173-98-4, known as (R)-1,4-Benzodioxan-2-Carboxypiperazine, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its piperazine ring fused with a benzodioxan moiety and a carboxylic acid group. The stereochemistry at the chiral center is specified as (R), which plays a crucial role in its biological activity and selectivity.

Recent studies have highlighted the potential of (R)-1,4-Benzodioxan-2-Carboxypiperazine in various therapeutic applications. Researchers have explored its ability to modulate key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound has shown promising results in vitro by inhibiting enzymes like acetylcholinesterase and butyrylcholinesterase, which are critical targets for improving cognitive function in these conditions.

In addition to its neuroprotective properties, (R)-1,4-Benzodioxan-2-Carboxypiperazine has also been investigated for its anti-inflammatory and antioxidant effects. Studies have demonstrated that this compound can scavenge free radicals and reduce inflammation by modulating the production of cytokines and reactive oxygen species. These findings suggest its potential utility in treating inflammatory disorders such as arthritis and cardiovascular diseases.

The synthesis of (R)-1,4-Benzodioxan-2-Carboxypiperazine involves a multi-step process that includes the formation of the benzodioxan ring followed by the incorporation of the piperazine moiety. The stereochemistry at the chiral center is controlled through enantioselective reactions, ensuring the desired (R) configuration. This compound is typically synthesized using methods such as ring-closing metathesis or Suzuki coupling reactions, depending on the specific starting materials and intermediates employed.

From a pharmacokinetic perspective, (R)-1,4-Benzodioxan-2-Carboxypiperazine exhibits favorable properties that make it suitable for systemic administration. Preclinical studies have shown that it has good oral bioavailability and undergoes minimal first-pass metabolism. Its pharmacokinetic profile suggests that it could be administered in doses that achieve therapeutic concentrations without causing significant toxicity to healthy tissues.

Moreover, computational modeling studies have provided insights into the molecular interactions of (R)-1,4-Benzodioxan-2-Carboxypiperazine with its target proteins. These studies have revealed that the compound binds to its targets through a combination of hydrogen bonding, hydrophobic interactions, and π-π stacking. This information has been instrumental in guiding medicinal chemists to design analogs with improved potency and selectivity.

Despite its promising properties, further research is required to fully understand the mechanisms underlying the biological activity of (R)-1,4-Benzodioxan-2-Carboxypiperazine. Ongoing studies are focusing on elucidating its exact mode of action at the molecular level and evaluating its long-term safety profile in preclinical models. These efforts are expected to pave the way for clinical trials assessing its efficacy in treating various human diseases.

In conclusion, (R)-1,4-Benzodioxan-2-Carboxypiperazine represents a novel chemical entity with significant potential in drug discovery. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas. As research continues to unfold, this compound is likely to contribute to the development of innovative treatments for a wide range of human ailments.